Cas no 1379192-95-6 (3-Fluoro-4-Morpholinylaniline)

• Product Name: 3-Fluoro-4-Morpholinylaniline
• CAS No: 1379192-95-6
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 1105522
• Update Time: 2025-10-28

3-Fluoro-4-Morpholinylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-Morpholinylaniline
• 3-Fluoro-4-(2-morpholinyl)aniline
• 3-Fluoro-4-(2-morpholinyl)benzenamine
• Benzenamine, 3-fluoro-4-(2-morpholinyl)-

• Inchi： 1S/C10H13FN2O/c11-9-5-7(12)1-2-8(9)10-6-13-3-4-14-10/h1-2,5,10,13H,3-4,6,12H2
• InChI Key： OMLJGCDJCUDWSR-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2OCCNC2)C(F)=C1

Experimental Properties

• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 331.9±42.0 °C(Predicted)
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• pka: 8.25±0.40(Predicted)

Additional information on 3-Fluoro-4-Morpholinylaniline

3-Fluoro-4-Morpholinylaniline: A Comprehensive Overview

3-Fluoro-4-Morpholinylaniline, also known by its CAS number CAS No. 1379192-95-6, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a fluoro group at the 3-position and a morpholino group at the 4-position of an aniline molecule. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications in research and industry.

The synthesis of 3-Fluoro-4-Morpholinylaniline involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for academic and commercial purposes. The morpholino group, a six-membered ring containing an oxygen atom, contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis.

In terms of applications, 3-Fluoro-4-Morpholinylaniline has found utility in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a monomer for synthesizing high-performance polymers with tailored properties such as enhanced thermal stability and mechanical strength. These polymers have potential applications in aerospace, electronics, and automotive industries, where materials with superior performance are critical.

Moreover, recent studies have highlighted the potential of 3-Fluoro-4-Morpholinylaniline in drug discovery. The compound's ability to act as a ligand in metalloenzyme mimics has opened new avenues for developing catalytic systems with high enantioselectivity. This property is particularly valuable in asymmetric catalysis, where the creation of chiral centers is essential for producing pharmaceutical compounds with specific stereochemical configurations.

The chemical stability of 3-Fluoro-4-Morpholinylaniline under various conditions has been extensively studied. Research indicates that the compound exhibits excellent resistance to oxidation and hydrolysis, making it suitable for use in harsh chemical environments. This stability is attributed to the electron-withdrawing effects of the fluoro group and the protective nature of the morpholino ring system.

In addition to its chemical applications, 3-Fluoro-4-Morpholinylaniline has gained attention in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV absorption properties make it an ideal candidate for use in high-performance liquid chromatography (HPLC) methods, aiding in the accurate quantification of related compounds in complex mixtures.

The growing interest in 3-Fluoro-4-Morpholinylaniline has led to increased research into its biological activity. Preliminary studies suggest that the compound may exhibit anti-inflammatory and antioxidant properties, opening up possibilities for its use in therapeutic agents. However, further research is required to fully understand its pharmacokinetic profile and potential toxicity.

In conclusion, 3-Fluoro-4-Morpholinylaniline, with its unique structural features and diverse applications, remains a focal point in contemporary chemical research. Its role as a key intermediate in organic synthesis, coupled with its promising properties in materials science and pharmacology, underscores its importance as a valuable compound for both academic exploration and industrial development.